Cas no 82456-94-8 (2,2-Diethyl 4-oxooxane-2,2-dicarboxylate)

• Product Name: 2,2-Diethyl 4-oxooxane-2,2-dicarboxylate
• CAS No: 82456-94-8
• MF: C₁₁H₁₆O₆
• MW: 244.241144180298
• CID: 5914445
• PubChem ID: 12809666
• Update Time: 2025-05-24

2,2-Diethyl 4-oxooxane-2,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 82456-94-8
• EN300-37403740
• 2,2-diethyl 4-oxooxane-2,2-dicarboxylate
• 2,2-Diethyl 4-oxooxane-2,2-dicarboxylate

• Inchi： 1S/C11H16O6/c1-3-15-9(13)11(10(14)16-4-2)7-8(12)5-6-17-11/h3-7H2,1-2H3
• InChI Key： AKHWUQNUDFNBJW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C(=O)OCC)C(=O)OCC)=O

Computed Properties

• Exact Mass: 244.09468823g/mol
• Monoisotopic Mass: 244.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 2,2-Diethyl 4-oxooxane-2,2-dicarboxylate

Comprehensive Overview of 2,2-Diethyl 4-oxooxane-2,2-dicarboxylate (CAS No. 82456-94-8): Properties, Applications, and Industry Insights

2,2-Diethyl 4-oxooxane-2,2-dicarboxylate (CAS No. 82456-94-8) is a specialized organic compound with a unique molecular structure, featuring a oxane (tetrahydropyran) ring core functionalized with diethyl ester and ketone groups. This compound has garnered attention in pharmaceutical and fine chemical industries due to its versatility as a building block for synthesizing complex molecules. Its dicarboxylate moiety enables diverse reactivity, making it valuable for cascade reactions and multicomponent syntheses, which align with the growing demand for sustainable and atom-efficient methodologies.

Recent trends in green chemistry have amplified interest in derivatives like 2,2-Diethyl 4-oxooxane-2,2-dicarboxylate, as researchers explore its potential in biocatalysis and solvent-free reactions. A 2023 study highlighted its role in synthesizing chiral intermediates for bioactive compounds, addressing queries like "How can cyclic ketoesters improve drug synthesis?"—a frequently searched topic in AI-driven literature reviews. The compound’s stereoelectronic properties also make it a candidate for metal-organic frameworks (MOFs), a hotspot in materials science.

From an industrial perspective, 82456-94-8 is often discussed alongside high-value fine chemicals due to its scalable production via esterification and oxidation protocols. Manufacturers emphasize its low toxicity profile and compatibility with continuous flow chemistry—an SEO-optimized term linked to lab automation trends. Analytical techniques such as NMR and HPLC-MS are critical for quality control, reflecting common user searches like "How to characterize oxane derivatives?".

Innovative applications include its use in flavor and fragrance industries, where its cyclic ketone structure contributes to odorant precursors. This aligns with consumer interest in natural-identical compounds, a trending keyword in specialty chemicals. Furthermore, its stability under microwave-assisted synthesis conditions positions it as a fit for high-throughput screening platforms, answering niche queries like "Can ketoesters accelerate drug discovery?".

Regulatory and safety assessments confirm that 2,2-Diethyl 4-oxooxane-2,2-dicarboxylate complies with major REACH and FDA guidelines for non-hazardous intermediates. Its biodegradability potential further supports its alignment with circular economy principles, a dominant theme in ESG-focused searches. Future research may explore its photocatalytic applications, tapping into the surge of interest in visible-light-driven reactions.